Cas no 588720-29-0 (Imidazo[1,5-A]pyridine-7-carboxylic acid)

• Product Name: Imidazo[1,5-A]pyridine-7-carboxylic acid
• CAS No: 588720-29-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD11870763
• CID: 365907
• PubChem ID: 12132799
• Update Time: 2025-11-02

Imidazo[1,5-A]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-7-carboxylic acid
• H-imidazo[1,5-a]pyridine-7-carboxylic acid
• Imidazo[1,5-a]pyridine-7-carboxylicacid
• PubChem23099
• Imidazo[1,5-a]pyridine-7-carboxylic acid (9CI)
• GMBMIWBXIHLWDP-UHFFFAOYSA-N
• VP13646
• RP22500
• SY105104
• AB0025688
• W7186
• AM20061353
• A8305
• ST24030776
• EN300-111394
• MFCD11870763
• FT-0647202
• AKOS015919907
• CS-0082360
• Imidazo[1 pound not5-a]pyridine-7-carboxylicacid
• FS-2947
• Z1255443427
• SCHEMBL1759118
• DTXSID30478213
• 588720-29-0
• J-521513
• DB-243598
• Imidazo[1,5-A]pyridine-7-carboxylic acid

• MDL： MFCD11870763
• Inchi： 1S/C8H6N2O2/c11-8(12)6-1-2-10-5-9-4-7(10)3-6/h1-5H,(H,11,12)
• InChI Key： GMBMIWBXIHLWDP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C=NC=C2C=1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.41
• Refractive Index: 1.676
• PSA: 54.60000
• LogP: 1.03250

Additional information on Imidazo[1,5-A]pyridine-7-carboxylic acid

Comprehensive Overview of Imidazo[1,5-A]pyridine-7-carboxylic acid (CAS No. 588720-29-0)

Imidazo[1,5-A]pyridine-7-carboxylic acid (CAS No. 588720-29-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The carboxylic acid functional group at the 7-position enhances its reactivity, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for imidazo[1,5-a]pyridine derivatives has surged, driven by their relevance in addressing global health challenges such as antibiotic resistance and cancer. The compound’s CAS No. 588720-29-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its structural motif is also being investigated for its role in metal-organic frameworks (MOFs), a hot topic in materials science. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

From a synthetic perspective, Imidazo[1,5-A]pyridine-7-carboxylic acid is often synthesized via cyclization reactions involving 2-aminopyridine and carbonyl compounds. Optimizing its yield and purity is a key focus for industrial-scale production, as highlighted in recent patents. The compound’s logP and solubility profiles are critical parameters for formulation scientists, especially when designing oral or injectable drugs. These properties are frequently queried in AI-driven drug design platforms, aligning with the trend toward computational chemistry.

Environmental and regulatory considerations also play a role in the compound’s adoption. While imidazo[1,5-a]pyridine derivatives are not classified as hazardous, their biodegradation pathways are under study to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis methods, a topic dominating conferences and publications. Analytical techniques like HPLC and NMR are essential for characterizing the compound, as evidenced by its detailed spectral data in public repositories.

In conclusion, Imidazo[1,5-A]pyridine-7-carboxylic acid (CAS No. 588720-29-0) represents a promising scaffold for innovation across multiple domains. Its integration into high-throughput screening libraries and catalysis research further solidifies its relevance. As scientific inquiries into its mechanisms and applications expand, this compound is poised to remain a focal point in both academic and industrial settings.